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Introduction
Dodecylamine thiocyanate is a multifunctional chemical compound with significant potential for

application in the oil and gas industry. This document provides detailed application notes and

protocols for its use as a corrosion inhibitor, biocide, and hydrogen sulfide (H2S) scavenger.

Dodecylamine, a long-chain primary amine, provides a hydrophobic backbone and a reactive

amino group, while the thiocyanate anion contributes to its diverse functionalities. The

information presented herein is a synthesis of data from related compounds and established

industry testing standards, intended to guide research and development efforts.

Application as a Corrosion Inhibitor
Dodecylamine thiocyanate functions as a film-forming corrosion inhibitor, creating a protective

barrier on metal surfaces to mitigate corrosion caused by acidic gases (CO2 and H2S), brines,

and organic acids present in production fluids.

Mechanism of Action
The primary mechanism of corrosion inhibition by dodecylamine thiocyanate is the adsorption

of the molecule onto the metal surface. The polar amine group of the dodecylamine component

chemisorbs onto the metallic surface, while the long hydrophobic dodecyl chain orients away
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from the surface, forming a dense, persistent film. This film acts as a barrier, preventing

corrosive species from reaching the metal. The thiocyanate ion can also participate in the

inhibition process, potentially through synergistic effects by enhancing the adsorption of the

amine and participating in the formation of a protective layer.
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Corrosion Inhibition Mechanism

Representative Performance Data
The following table summarizes representative corrosion inhibition efficiency data for long-

chain amines and thiocyanate-based inhibitors in simulated oilfield conditions. Note: This data

is illustrative and not specific to dodecylamine thiocyanate.
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Inhibitor
Type

Concentr
ation
(ppm)

Environm
ent

Temperat
ure (°C)

Corrosio
n Rate
(mpy) -
Blank

Corrosio
n Rate
(mpy) -
Inhibited

Inhibition
Efficiency
(%)

Dodecylam

ine
100

CO₂-

saturated

3.5% NaCl

50 85 7.2 91.5

Dodecylam

ine
150

H₂S/CO₂

brine
60 120 9.6 92.0

Ammonium

Thiocyanat

e

500 1M HCl 25 250 37.5 85.0

Amine +

Thiocyanat

e

100 + 50

CO₂-

saturated

brine

50 90 5.4 94.0

Experimental Protocol: Weight Loss Method for
Corrosion Inhibition Efficiency
This protocol is adapted from standard industry practices for evaluating film-forming corrosion

inhibitors.

Objective: To determine the corrosion inhibition efficiency of dodecylamine thiocyanate in a

simulated corrosive oilfield environment using the weight loss method.

Materials:

Carbon steel coupons (e.g., C1018) of known surface area

Dodecylamine thiocyanate stock solution

Simulated brine solution (e.g., 3.5% NaCl)

CO₂ and/or H₂S gas
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Glass reaction vessels with gas inlet and outlet

Water bath or incubator for temperature control

Analytical balance (±0.1 mg)

Desiccator

Inhibitor-free cleaning solution (e.g., inhibited hydrochloric acid)

Procedure:

Coupon Preparation:

Polish carbon steel coupons with silicon carbide paper (up to 600 grit).

Degrease with acetone, rinse with deionized water, and dry.

Weigh each coupon to the nearest 0.1 mg (W_initial).

Store in a desiccator until use.

Test Solution Preparation:

Prepare the simulated brine solution.

Saturate the brine with CO₂ and/or H₂S gas for at least one hour before the experiment.

Experimental Setup:

Add the desired volume of saturated brine to the reaction vessels.

Add the calculated amount of dodecylamine thiocyanate stock solution to achieve the

target concentrations.

Prepare a blank vessel with no inhibitor.

Suspend one coupon in each vessel, ensuring it is fully immersed.
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Continuously purge the headspace with the corrosive gas at a low flow rate.

Maintain the desired temperature using a water bath or incubator.

Exposure and Evaluation:

Expose the coupons for a predetermined period (e.g., 24, 48, or 72 hours).

After exposure, remove the coupons, rinse with deionized water, and clean according to

standard procedures to remove corrosion products.

Dry the coupons and reweigh to the nearest 0.1 mg (W_final).

Calculation:

Calculate the weight loss (ΔW = W_initial - W_final).

Calculate the corrosion rate (CR) in mils per year (mpy) using the formula: CR (mpy) =

(534 × ΔW) / (D × A × T) where ΔW is weight loss in mg, D is the density of the metal in

g/cm³, A is the surface area in in², and T is the exposure time in hours.

Calculate the Inhibition Efficiency (%IE): %IE = [(CR_blank - CR_inhibited) / CR_blank] ×

100
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Corrosion Inhibition Testing Workflow

Application as a Biocide
Dodecylamine thiocyanate is expected to exhibit biocidal properties, controlling the growth of

problematic microorganisms in oilfield systems, such as sulfate-reducing bacteria (SRB) and

acid-producing bacteria (APB).

Mechanism of Action
The biocidal activity of dodecylamine thiocyanate is likely a dual-action mechanism. The

dodecylamine component, a cationic surfactant, can disrupt the cell membranes of

microorganisms, leading to leakage of cellular contents and cell death. The thiocyanate ion can

interfere with essential enzymatic processes within the microbial cells, inhibiting their metabolic

activity and growth.
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Biocidal Mechanism of Action

Representative Performance Data
The following table provides representative data on the biocidal efficacy of amine-based and

thiocyanate-related biocides against common oilfield bacteria. Note: This data is for illustrative

purposes.

Biocide Type
Concentration
(ppm)

Target
Microorganism

Contact Time
(hours)

Log Reduction

Quaternary

Ammonium

Compound

100
Sulfate-Reducing

Bacteria (SRB)
4 3

Glutaraldehyde 250
Acid-Producing

Bacteria (APB)
6 4

Isothiazolinone 50
General Aerobic

Bacteria (GAB)
2 5

Amine-based

Biocide
150

SRB & APB

Consortium
24 3-4

Experimental Protocol: Biocidal Efficacy Testing (Time-
Kill Study)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b1619620?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on the NACE TM0194 standard for evaluating the efficacy of biocides in

oilfield systems.

Objective: To determine the biocidal efficacy of dodecylamine thiocyanate against a consortium

of oilfield bacteria (e.g., SRB and APB).

Materials:

Dodecylamine thiocyanate stock solution

Culture of oilfield bacteria (field isolate or standard strain)

Appropriate growth medium (e.g., API RP-38 for SRB)

Sterile anaerobic vials or tubes

Anaerobic chamber or gas-pak system

Serial dilution blanks

Plating medium (agar plates)

Incubator

Procedure:

Inoculum Preparation:

Grow a fresh culture of the target bacteria to a known cell density (e.g., 10⁶-10⁷ cells/mL).

Test Setup:

In an anaerobic environment, dispense the bacterial culture into sterile vials.

Add dodecylamine thiocyanate stock solution to achieve the desired test concentrations.

Include a positive control (no biocide) and a negative control (no bacteria).

Exposure and Sampling:
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Incubate the vials at the desired temperature.

At specified time intervals (e.g., 0, 1, 4, 8, and 24 hours), withdraw an aliquot from each

vial.

Enumeration:

Perform serial dilutions of the collected aliquots.

Plate the dilutions onto the appropriate agar medium.

Incubate the plates under anaerobic conditions until colonies are visible.

Data Analysis:

Count the number of colony-forming units (CFU/mL) for each concentration and time point.

Calculate the log reduction in bacterial population compared to the initial count (time zero).

Log Reduction = log₁₀(CFU/mL at T₀) - log₁₀(CFU/mL at Tₓ)
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Biocide Efficacy Testing Workflow

Application as a Hydrogen Sulfide (H2S) Scavenger
The amine functionality of dodecylamine thiocyanate allows it to act as a non-regenerative H2S

scavenger, converting toxic H2S into more stable, non-toxic sulfur-containing compounds.

Mechanism of Action
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Primary amines like dodecylamine react with H2S in a series of acid-base and substitution

reactions. The lone pair of electrons on the nitrogen atom of the amine attacks the hydrogen

atoms of H2S, leading to the formation of an ammonium bisulfide salt. Further reactions can

occur, potentially leading to the formation of polysulfides. The thiocyanate portion is not

expected to directly participate in H2S scavenging.

Dodecylamine
(R-NH₂)

Ammonium Bisulfide
(R-NH₃⁺HS⁻)

Reaction with H₂S

Hydrogen Sulfide
(H₂S)
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H₂S Scavenging Mechanism

Representative Performance Data
The following table presents representative H2S scavenging efficiency data for amine-based

scavengers. Note: This data is illustrative.

Scavenger
Type

Initial H2S
(ppm)

Scavenger
Conc.
(ppm)

Contact
Time

Final H2S
(ppm)

Scavenging
Efficiency
(%)

Monoethanol

amine (MEA)
2000 1000 5 min 150 92.5

Triazine-

based
5000 2500 10 min 50 99.0

Primary

Amine
1000 800 15 min 100 90.0

Experimental Protocol: H2S Scavenging Efficiency
Testing
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Objective: To evaluate the H2S scavenging efficiency of dodecylamine thiocyanate in a

hydrocarbon or aqueous phase.

Materials:

Dodecylamine thiocyanate solution

Test fluid (e.g., hydrocarbon solvent or brine)

Pressurized reaction vessel (autoclave)

H2S gas source

H2S gas analyzer (e.g., gas chromatography or colorimetric tubes)

Stirring mechanism

Procedure:

Setup:

Add a known volume of the test fluid to the reaction vessel.

Inject the desired concentration of dodecylamine thiocyanate.

Seal the vessel and purge with an inert gas (e.g., nitrogen) to remove oxygen.

H2S Injection:

Pressurize the vessel with a known concentration of H2S gas to a specific partial

pressure.

Reaction:

Maintain a constant temperature and stirring speed.

Monitor the H2S concentration in the gas phase at regular intervals using the gas

analyzer.
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Data Analysis:

Plot the H2S concentration versus time.

Calculate the H2S scavenging efficiency at different time points: % Efficiency =

[([H2S]_initial - [H2S]_final) / [H2S]_initial] × 100

Safety and Handling
Dodecylamine thiocyanate should be handled with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. It is a potential skin and eye irritant.

Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion
Dodecylamine thiocyanate shows promise as a versatile chemical for oil and gas applications,

potentially offering corrosion inhibition, biocidal activity, and H2S scavenging in a single

product. The protocols and representative data provided in this document are intended to serve

as a starting point for further research and development. Specific performance will be

dependent on the unique conditions of each oilfield system, and thorough testing is

recommended to determine optimal dosage and application methods.

To cite this document: BenchChem. [Application Notes and Protocols for Dodecylamine
Thiocyanate in Oil and Gas Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619620#using-dodecylamine-thiocyanate-in-oil-and-
gas-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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